4,4-Dimethyl-3,4-dihydroisoquinoline

• Molecular Formula: C11H13N
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 4,4-dimethyl-3H-isoquinoline
• InChI: InChI=1S/C11H13N/c1-11(2)8-12-7-9-5-3-4-6-10(9)11/h3-7H,8H2,1-2H3
• InChI Key: ZUTLAFKQFJRAMP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN=CC2=CC=CC=C21)C

Description

4,4-Dimethyl-3,4-dihydroisoquinoline is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4-Dimethyl-3,4-dihydroisoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4-Dimethyl-3,4-dihydroisoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-methyl-2-phenylpropylamine (7 g, 0.047 mol) and 96% formic acid (11 ml) was slowly heated to 200° C. and kept at this temperature for 1.25 hours during which time excess formic acid and water was allowed to distil. This mixture was added at 160° C. to a mixture of polyphosphoric acid (51 g) and phosphorous pentoxide (10.5 g) that had previously been heated at 170-180° C. for 1 hour. The resultant mixture was heated at 175° C. for 2 hours, before being cooled slightly and poured into water (500 ml) with stirring. The mixture was washed with ethyl acetate and the aqueous layer basified with 40% aqueous sodium hydroxide and extracted with dichloromethane (3×200 ml). Combined halogenated organics were dried (Na2SO4) and evaporated in vacuo to afford the title compound as a brown oil (5.95 g, 79%).